Cas no 1515982-14-5 (5-bromo-1-methyl-1H-pyrrole-3-carboxylic acid)

• Product Name: 5-bromo-1-methyl-1H-pyrrole-3-carboxylic acid
• CAS No: 1515982-14-5
• MF: C₆H₆BrNO₂
• MW: 204.021340847015
• CID: 4603395
• PubChem ID: 79113546
• Update Time: 2025-05-19

5-bromo-1-methyl-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-methyl-1H-pyrrole-3-carboxylic acid
• 5-bromo-1-methylpyrrole-3-carboxylic acid
• SCHEMBL18348294
• 1515982-14-5
• AKOS017664370
• C91432
• EN300-1700597
• 5-bromo-1-methyl-1H-pyrrole-3-carboxylicacid

• Inchi： 1S/C6H6BrNO2/c1-8-3-4(6(9)10)2-5(8)7/h2-3H,1H3,(H,9,10)
• InChI Key： AKKMKWRLBFUUMQ-UHFFFAOYSA-N
• SMILES： N1(C)C(Br)=CC(C(O)=O)=C1

Computed Properties

• Exact Mass: 202.95819g/mol
• Monoisotopic Mass: 202.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids

Additional information on 5-bromo-1-methyl-1H-pyrrole-3-carboxylic acid

Recent Advances in the Application of 5-Bromo-1-methyl-1H-pyrrole-3-carboxylic Acid (CAS: 1515982-14-5) in Chemical Biology and Pharmaceutical Research

The compound 5-bromo-1-methyl-1H-pyrrole-3-carboxylic acid (CAS: 1515982-14-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and medicinal chemistry. This heterocyclic carboxylic acid derivative serves as a key intermediate in the synthesis of various biologically active molecules, including kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. Recent studies have highlighted its role in the development of novel therapeutic agents targeting challenging diseases such as cancer and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 5-bromo-1-methyl-1H-pyrrole-3-carboxylic acid as a building block for the synthesis of potent and selective inhibitors of protein kinases involved in cancer cell proliferation. The researchers utilized this compound to develop a series of pyrrole-based derivatives that exhibited nanomolar inhibitory activity against specific oncogenic kinases while showing minimal off-target effects. The structural versatility of the pyrrole ring system allowed for extensive modifications, enabling the optimization of pharmacokinetic properties and target selectivity.

In antimicrobial research, a team from the European Journal of Medicinal Chemistry (2024) reported the synthesis of novel hybrid molecules incorporating 5-bromo-1-methyl-1H-pyrrole-3-carboxylic acid as a core scaffold. These compounds demonstrated remarkable activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The presence of the bromine atom at the 5-position was found to be crucial for antimicrobial potency, likely due to its influence on membrane permeability and target binding affinity.

Recent advances in synthetic methodology have also improved access to 5-bromo-1-methyl-1H-pyrrole-3-carboxylic acid and its derivatives. A 2024 publication in Organic Process Research & Development described a novel, scalable synthesis route that significantly reduces production costs while maintaining high purity standards. This development is particularly important for pharmaceutical applications where large quantities of the compound are required for preclinical and clinical studies.

The compound's potential in central nervous system (CNS) drug development was highlighted in a 2023 Nature Communications paper, where researchers utilized it as a precursor for the synthesis of neuroprotective agents. The resulting molecules showed promising activity in models of neurodegenerative diseases, with the carboxylic acid moiety playing a critical role in blood-brain barrier penetration and target engagement.

Looking forward, the unique chemical properties of 5-bromo-1-methyl-1H-pyrrole-3-carboxylic acid continue to inspire innovative applications in drug discovery. Ongoing research is exploring its use in PROTAC (proteolysis targeting chimera) technology and as a component of targeted drug delivery systems. The compound's combination of synthetic accessibility, structural diversity, and biological relevance ensures its continued importance in pharmaceutical research and development.